2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime

• IUPAC Name: [(Z)-(2,3-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)amino] 3-methylbenzoate
• InChI: InChI=1S/C16H15NO3/c1-10-5-4-6-13(9-10)16(19)20-17-14-7-8-15(18)12(3)11(14)2/h4-9H,1-3H3/b17-14-
• InChI Key: KQQWVSVOCIONCL-VKAVYKQESA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)ON=C2C=CC(=O)C(=C2C)C
• Isomeric SMILES: CC1=CC(=CC=C1)C(=O)O/N=C\2/C=CC(=O)C(=C2C)C
• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol

Description

2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime, also known as DMQX, is a synthetic compound that has been extensively studied for its potential use in scientific research. DMQX is a potent antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate receptors. These receptors are involved in excitatory neurotransmission and play a crucial role in learning and memory processes.

Scientific Research Applications

2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been extensively used as a research tool to study the role of ionotropic glutamate receptors in various physiological and pathological processes. It has been shown to be a potent antagonist of AMPA and kainate receptors, which are involved in synaptic plasticity, learning, and memory processes. 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been used in electrophysiological studies to investigate the properties of these receptors and their modulation by other neurotransmitters and drugs. It has also been used in animal models of epilepsy, stroke, and neurodegenerative diseases to study the role of glutamate receptors in these conditions.

Mechanism of Action

2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime acts as a competitive antagonist of the AMPA and kainate receptors by binding to their ion channels and blocking the influx of calcium ions. This leads to a reduction in excitatory neurotransmission and synaptic plasticity. 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has a higher affinity for the kainate receptors than the AMPA receptors, and its potency varies depending on the subunit composition of the receptors.
Biochemical and Physiological Effects
2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been shown to have several biochemical and physiological effects in vitro and in vivo. It has been shown to reduce the release of glutamate and other neurotransmitters in the brain, which may have neuroprotective effects. 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has also been shown to reduce seizure activity in animal models of epilepsy and to improve cognitive function in animal models of Alzheimer's disease. However, 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has been reported to have some toxic effects, including hepatotoxicity and nephrotoxicity, which limit its use in some experimental settings.

Advantages and Limitations for Lab Experiments

2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has several advantages as a research tool, including its high potency and selectivity for the AMPA and kainate receptors. It has been extensively characterized in vitro and in vivo, and its mechanism of action is well-understood. However, 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime also has some limitations, including its potential toxic effects, which may limit its use in some experimental settings. It is also relatively expensive and may not be readily available in some research laboratories.

Future Directions

2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime has several potential future directions for research. One area of interest is the development of more selective and potent antagonists of the AMPA and kainate receptors, which may have fewer toxic effects and greater therapeutic potential. Another area of interest is the use of 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime and other glutamate receptor antagonists in the treatment of neurological and psychiatric disorders, including epilepsy, stroke, and depression. Finally, further research is needed to elucidate the role of glutamate receptors in synaptic plasticity and learning and memory processes, and 2,3-dimethylbenzo-1,4-quinone O-(3-methylbenzoyl)oxime may continue to be a valuable research tool in these areas.